Cas no 2172103-68-1 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid
• CAS No: 2172103-68-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6384084
• PubChem ID: 165539855
• Update Time: 2025-06-12

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid
• EN300-1481902
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-methylpropyl)acetamido}acetic acid
• 2172103-68-1

• Inchi： 1S/C28H34N2O5/c1-19(2)16-30(17-26(32)33)25(31)15-28(13-7-8-14-28)29-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,7-8,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： PNMWXOZLWRKTSI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC(=O)O)CC(C)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid

Comprehensive Overview of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid (CAS No. 2172103-68-1)

The compound 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid (CAS No. 2172103-68-1) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the cyclopentyl backbone and N-(2-methylpropyl)acetamido side chain, make it a valuable building block for designing bioactive peptides and small-molecule therapeutics. Researchers increasingly focus on this compound due to its role in advancing targeted drug delivery and precision medicine, aligning with current trends in personalized healthcare.

In the context of peptide chemistry, the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a critical protecting group for amines, enabling controlled synthesis of complex peptides. The presence of the acetic acid moiety further enhances its solubility and compatibility with solid-phase peptide synthesis (SPPS) methodologies. This compound has garnered attention in forums discussing next-generation therapeutics, particularly for its potential in modulating protein-protein interactions (PPIs), a hot topic in oncological research and neurodegenerative disease studies.

From a structural-activity relationship (SAR) perspective, the cyclopentyl ring introduces conformational rigidity, which can improve binding affinity to biological targets. This aligns with frequent search queries like "how to enhance peptide stability" or "designing peptidomimetics for drug development." Additionally, the 2-methylpropyl group may contribute to lipophilicity, a key factor in optimizing blood-brain barrier (BBB) penetration—a recurring challenge in CNS drug design discussions.

The compound’s applications extend to bioconjugation strategies, where its carboxylic acid functionality allows for covalent attachment to nanoparticles or antibody-drug conjugates (ADCs). This resonates with industry demands for multifunctional linker molecules, as evidenced by trending searches on "click chemistry in bioconjugation" and "Fmoc-based prodrugs." Its compatibility with automated synthesizers also positions it as a scalable solution for high-throughput screening (HTS) platforms.

Quality control of CAS No. 2172103-68-1 involves rigorous HPLC and mass spectrometry validation to ensure purity, a critical consideration for researchers investigating "QC standards for peptide intermediates." Furthermore, its stability under ambient storage conditions makes it a practical choice for laboratories focusing on sustainable chemistry practices, another trending topic in green pharmaceutical manufacturing.

In summary, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-methylpropyl)acetamido}acetic acid represents a versatile tool for modern medicinal chemistry, addressing both fundamental research needs and applied biopharmaceutical innovation. Its design elegantly bridges gaps between chemical synthesis and biological efficacy, making it a subject of ongoing exploration in academic and industrial settings alike.